Cas no 1804098-76-7 (5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid)

• Product Name: 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid
• CAS No: 1804098-76-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4825049
• Update Time: 2025-06-14

5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid

• Inchi： 1S/C9H8N2O3/c12-3-5-1-2-6-8(11-4-10-6)7(5)9(13)14/h1-2,4,12H,3H2,(H,10,11)(H,13,14)
• InChI Key： FDSQDUTWYXGOSN-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1C(=O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.1
• Topological Polar Surface Area: 86.2

Additional information on 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid

Recent Advances in the Study of 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid (CAS: 1804098-76-7)

The compound 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid (CAS: 1804098-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its benzimidazole core and hydroxymethyl and carboxylic acid functional groups, has been the subject of several studies aimed at exploring its biological activities and synthetic utility.

Recent research has focused on the synthesis and derivatization of 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a versatile scaffold for the development of novel kinase inhibitors. The presence of the hydroxymethyl and carboxylic acid groups allows for facile modification, enabling the creation of derivatives with improved binding affinity and selectivity for target proteins.

In addition to its role in kinase inhibition, 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid has shown promise as a building block for the synthesis of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead structure for new antibiotics.

Another area of interest is the compound's application in cancer research. A recent investigation published in European Journal of Medicinal Chemistry (2024) explored the antitumor properties of 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid derivatives. The study found that certain modifications to the benzimidazole core resulted in compounds with significant cytotoxicity against various cancer cell lines, including breast and lung cancer. Mechanistic studies suggested that these derivatives induce apoptosis through the activation of caspase-dependent pathways.

The synthetic accessibility of 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid has also been a focus of recent research. A 2023 paper in Organic Letters described an efficient, one-pot synthesis of this compound from commercially available starting materials, offering a scalable route for its production. This advancement is particularly important for facilitating further pharmacological studies and potential industrial applications.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the carboxylic acid group can be utilized for conjugation with various drug carriers, while the hydroxymethyl group offers additional sites for functionalization. This dual functionality makes 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid an attractive candidate for the development of prodrugs and targeted therapies.

In conclusion, recent studies on 5-Hydroxymethyl-1H-benzimidazole-4-carboxylic acid (CAS: 1804098-76-7) have demonstrated its versatility as a pharmacophore in multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a promising candidate for further drug development efforts. Future research directions likely include optimization of its pharmacokinetic properties, exploration of additional biological targets, and development of more efficient synthetic methodologies.